Cas no 1240528-23-7 (4-Benzylmorpholine-2-carbothioamide)
4-Benzylmorpholine-2-carbothioamide Chemical and Physical Properties
Names and Identifiers
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- 4-benzylmorpholine-2-carbothioamide
- 4-Benzylmorpholine-2-carbothioamide
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- MDL: MFCD09953990
- Inchi: 1S/C12H16N2OS/c13-12(16)11-9-14(6-7-15-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,16)
- InChI Key: CTMPIXXXJGQABE-UHFFFAOYSA-N
- SMILES: S=C(C1CN(CC2C=CC=CC=2)CCO1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- XLogP3: 1
- Topological Polar Surface Area: 70.6
4-Benzylmorpholine-2-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037108-5g |
4-Benzylmorpholine-2-carbothioamide |
1240528-23-7 | 97% | 5g |
$1212.31 | 2023-09-03 | |
| abcr | AB489573-250 mg |
4-Benzylmorpholine-2-carbothioamide; . |
1240528-23-7 | 250MG |
€226.00 | 2022-03-01 | ||
| abcr | AB489573-1 g |
4-Benzylmorpholine-2-carbothioamide; . |
1240528-23-7 | 1g |
€497.50 | 2022-03-01 | ||
| abcr | AB489573-2,5 g |
4-Benzylmorpholine-2-carbothioamide; . |
1240528-23-7 | 2,5 g |
€908.50 | 2022-03-01 | ||
| abcr | AB489573-5 g |
4-Benzylmorpholine-2-carbothioamide; . |
1240528-23-7 | 5g |
€1,307.50 | 2022-03-01 | ||
| TRC | B535885-25mg |
4-Benzylmorpholine-2-carbothioamide |
1240528-23-7 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535885-50mg |
4-Benzylmorpholine-2-carbothioamide |
1240528-23-7 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B535885-250mg |
4-Benzylmorpholine-2-carbothioamide |
1240528-23-7 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM490167-1g |
4-Benzylmorpholine-2-carbothioamide |
1240528-23-7 | 98% | 1g |
$384 | 2023-02-03 | |
| Enamine | EN300-65778-0.05g |
4-benzylmorpholine-2-carbothioamide |
1240528-23-7 | 95% | 0.05g |
$64.0 | 2023-02-13 |
4-Benzylmorpholine-2-carbothioamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-Benzylmorpholine-2-carbothioamide
4-Benzylmorpholine-2-carbothioamide (CAS No. 1240528-23-7): An Overview of Its Structure, Properties, and Applications
4-Benzylmorpholine-2-carbothioamide (CAS No. 1240528-23-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzyl group, a morpholine ring, and a carbothioamide functional group. The combination of these structural elements endows 4-Benzylmorpholine-2-carbothioamide with a range of interesting chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The molecular formula of 4-Benzylmorpholine-2-carbothioamide is C13H17NOS, and its molecular weight is approximately 235.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of benzyl bromide with morpholine followed by the introduction of the carbothioamide group. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.
In terms of physical properties, 4-Benzylmorpholine-2-carbothioamide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various experimental setups, including in vitro assays and animal models.
The biological activity of 4-Benzylmorpholine-2-carbothioamide has been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that 4-Benzylmorpholine-2-carbothioamide can selectively inhibit certain kinases, which are key targets in cancer therapy. This selective inhibition suggests that the compound may have therapeutic potential in treating various forms of cancer.
In addition to its enzymatic inhibition properties, 4-Benzylmorpholine-2-carbothioamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that 4-Benzylmorpholine-2-carbothioamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 4-Benzylmorpholine-2-carbothioamide have also been studied to assess its suitability for clinical use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties suggest that 4-Benzylmorpholine-2-carbothioamide could be administered orally or via other routes depending on the specific therapeutic application.
To further explore the therapeutic potential of 4-Benzylmorpholine-2-carbothioamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed information on the compound's efficacy in treating specific diseases.
In conclusion, 4-Benzylmorpholine-2-carbothioamide (CAS No. 1240528-23-7) is a promising compound with a unique molecular structure that offers a range of biological activities. Its potential as an inhibitor of key enzymes and its anti-inflammatory properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.
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